Tert-butyl [2-(5-bromopyrimidin-2-yl)ethyl]carbamate

• IUPAC Name: tert-butyl N-[2-(5-bromopyrimidin-2-yl)ethyl]carbamate
• InChI: InChI=1S/C11H16BrN3O2/c1-11(2,3)17-10(16)13-5-4-9-14-6-8(12)7-15-9/h6-7H,4-5H2,1-3H3,(H,13,16)
• InChI Key: JAGFTFLLCDAIDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCC1=NC=C(C=N1)Br
• Molecular Formula: C11H16BrN3O2
• Molecular Weight: 302.17 g/mol
• CAS No.: 914395-16-7

Description

Tert-butyl [2-(5-bromopyrimidin-2-yl)ethyl]carbamate is a chemical compound with the CAS Number: 1235451-38-3. It has a molecular weight of 288.14. The compound is solid in physical form.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula: C10H14BrN3O2. The InChI code for this compound is 1S/C10H14BrN3O2/c1-10(2,3)16-9(15)14-6-8-12-4-7(11)5-13-8/h4-5H,6H2,1-3H3,(H,14,15).

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C.

Scientific Research Applications

Isomorphous Crystal Structures and Molecular Interactions
One study highlights the isomorphous crystal structures of chlorodiacetylene and iododiacetylene derivatives, including tert-butyl carbamates, showcasing how molecules link via bifurcated N—H⋯O hydrogen bonds and C—X⋯O halogen bonds involving the same carbonyl group. This research contributes to understanding the fundamental aspects of molecular interactions in crystal engineering (Baillargeon et al., 2017).

Synthetic Applications and Methodology Development
Another study focuses on the synthesis of tert-butyl carbamates as intermediates in the production of biologically active compounds, such as omisertinib (AZD9291). The work presents a rapid synthetic method, demonstrating the compound's relevance in pharmaceutical research and development (Zhao et al., 2017).

Environmental Applications
Research on the solubility of fuel oxygenates, including tert-butyl ether derivatives in aqueous media, provides essential data for assessing the fate and transport of pollutants. This study offers a thermodynamic perspective crucial for environmental monitoring and remediation efforts (Gonzalez-Olmos & Iglesias, 2008).

Safety and Hazards

The compound has been classified with the signal word “Warning” under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statements associated with this compound are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).